Cas no 1515168-61-2 (1-(1,2-thiazol-4-yl)methylpiperazine)

1-(1,2-thiazol-4-yl)methylpiperazine is a versatile organic compound known for its thiazole and piperazine moieties. This compound exhibits unique chemical properties, including high stability and excellent solubility in various organic solvents. Its synthetic utility is notable, particularly in the synthesis of pharmaceuticals and agrochemicals. The presence of the thiazole ring imparts resistance to degradation, while the piperazine core offers flexibility for functional group substitution. This product is a valuable building block for research and development in medicinal chemistry.

1-(1,2-thiazol-4-yl)methylpiperazine structure

1515168-61-2 structure

Product Name:1-(1,2-thiazol-4-yl)methylpiperazine

CAS No:1515168-61-2

MF:C₈H₁₃N₃S

MW:183.273919820786

MDL:MFCD33020750

CID:5684264

PubChem ID:82601810

Update Time:2025-06-20

1-(1,2-thiazol-4-yl)methylpiperazine Chemical and Physical Properties

Names and Identifiers

- 1-[(1,2-thiazol-4-yl)methyl]piperazine
- EN300-2654616
- 1515168-61-2
- 1-(1,2-thiazol-4-yl)methylpiperazine
- MDL： MFCD33020750
- Inchi： 1S/C8H13N3S/c1-3-11(4-2-9-1)6-8-5-10-12-7-8/h5,7,9H,1-4,6H2
- InChI Key： CIRHBEHDZAJYBI-UHFFFAOYSA-N
- SMILES： S1C=C(C=N1)CN1CCNCC1

Computed Properties

Exact Mass: 183.08301860g/mol
Monoisotopic Mass: 183.08301860g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 136
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.2
Topological Polar Surface Area: 56.4Å²

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